Cas no 55750-06-6 (Imidocarb dipropionate)

• Product Name: Imidocarb dipropionate
• CAS No: 55750-06-6
• MF: C₂₅H₃₂N₆O₅
• MW: 496.558785438538
• MDL: MFCD00013161
• CID: 56831
• PubChem ID: 253660491
• Update Time: 2026-01-28

Imidocarb dipropionate Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(3-(4,5-dihydro-1H-imidazol-2-yl)-phenyl)
• N,N-bis(3-(4,5-dihydro-1H-imidazol-2-yl)phenyl)urea) dipropionate
• N,N-Bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea dipropanoate
• Imidocarb dipropionate
• compd. with N,N'-bis[3-(4,5-dihydro-1H-imidazol-2-yl) phenyl]urea (2: 1)
• DSSTox_CID_26604
• DSSTox_GSID_46604
• DSSTox_RID_81759
• EINECS 259-791-8
• N,N'-Bis(3-(4,5-dihydro-1H-imidazol-2-yl)phenyl)urea dipropionate
• Propanoic acid, compd. with N,N'-bis(3-(4,5-dihydro-1H-imidazol-2-yl)phenyl)urea (2:1)
• ZSM1M03SHC
• propanoic acid, compd. with N,N'-bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea (2:1)
• N-(3-(2-imidazolin-2-yl)phenyl)[(3-(2-imidazolin-2-yl)phenyl)amino]carboxamide , propanoic
• DTXSID4046604
• NCGC00174046-02
• CHEMBL1362780
• AKOS015888295
• AC-20135
• Imizol
• Tox21_112415_1
• Q-201233
• FT-0630686
• NCGC00166399-01
• MFCD00013161
• 1,3-bis(3-(4,5-dihydro-1H-imidazol-2-yl)phenyl)urea dipropionate
• Imizol Equine Injection
• DTXCID2026604
• Q27295871
• A830788
• SY066666
• 2-yl)phenyl)urea dipropionate
• IMIDOCARB DIPROPIONATE [GREEN BOOK]
• 1,3-bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea; bis(propanoic acid)
• N,N'-bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea, dipropanoate
• 55750-06-6
• Tox21_112415
• I0957
• EX-A981
• Imidocarb (dipropionate)
• F17388
• CAS-55750-06-6
• 1,3-bis(3-(4,5-dihydro-1H-imidazol-
• Imidocarb dipropionate 1000 microg/mL in Acetonitrile
• Imidocarb propionate
• EN300-19626019
• CCG-269667
• IMIDOCARB DIPROPIONATE [MART.]
• UNII-ZSM1M03SHC
• IMIDOCARB DIPROPIONATE (MART.)
• Imidocarb 100 microg/mL in Methanol
• s5214
• AS-17387
• 3,3'-DI-2-IMIDAZOLIN-2-YLCARBANILIDE DIPROPIONATE
• CS-0028632
• HY-107496
• Imidocarb dipropionate, Antibiotic for Culture Media Use Only
• 1,3-bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea; propanoic acid
• BCP12142
• SCHEMBL2885201
• Imidocarb dipropionate, VETRANAL(TM), analytical standard
• DB-050101
• 1,3-bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea;propanoic acid
• 1,3-bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea,propanoic acid
• AFGQXWSHYUHHNV-UHFFFAOYSA-N

• MDL： MFCD00013161
• Inchi： 1S/C19H20N6O.2C3H6O2/c26-19(24-15-5-1-3-13(11-15)17-20-7-8-21-17)25-16-6-2-4-14(12-16)18-22-9-10-23-18;2*1-2-3(4)5/h1-6,11-12H,7-10H2,(H,20,21)(H,22,23)(H2,24,25,26);2*2H2,1H3,(H,4,5)
• InChI Key： AFGQXWSHYUHHNV-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=CC(=C1)C1=NCCN1)NC1=CC=CC(=C1)C1=NCCN1.OC(CC)=O.OC(CC)=O

Computed Properties

• Exact Mass: 496.24366
• Monoisotopic Mass: 422.206639
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: No data available
• Melting Point: 205 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: No data available
• PSA: 164.51
• LogP: 2.66700
• Solubility: Not available

Imidocarb dipropionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas
• Other Chemical Reagents

Additional information on Imidocarb dipropionate

Imidocarb dipropionate (CAS No. 55750-06-6): A Comprehensive Overview

Imidocarb dipropionate, a compound with the chemical identifier CAS No. 55750-06-6, is a well-documented substance in the field of pharmaceutical chemistry and agrochemical applications. This compound, characterized by its imidazole and carbamate functional groups, has garnered significant attention due to its unique chemical properties and diverse applications. The following discussion provides an in-depth exploration of Imidocarb dipropionate, encompassing its chemical structure, synthesis, pharmacological effects, and recent advancements in research.

The molecular structure of Imidocarb dipropionate consists of an imidazole ring linked to a carbamate group, with two propyl ester chains attached. This configuration imparts specific reactivity and solubility characteristics, making it suitable for various biochemical interactions. The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as imidazole and propyl halides. Advanced synthetic methodologies have been refined to enhance yield and purity, ensuring that the final product meets stringent quality standards.

In the realm of pharmaceutical applications, Imidocarb dipropionate has been investigated for its potential as an intermediate in the development of novel therapeutic agents. Its ability to interact with biological targets has led to studies focusing on its role in modulating enzyme activity and cellular signaling pathways. Recent research has highlighted its efficacy in preliminary models as a possible candidate for addressing certain metabolic disorders. The compound's stability under various conditions makes it a promising candidate for further pharmacokinetic studies.

Beyond pharmaceuticals, Imidocarb dipropionate finds utility in agrochemical formulations due to its bioactive properties. It has been incorporated into certain crop protection products where its chemical profile contributes to pest management strategies. The compound's mode of action involves disrupting essential biological processes in target organisms, thereby offering a selective approach to agricultural pest control. This dual application underscores the versatility of Imidocarb dipropionate across different sectors.

The latest advancements in the study of Imidocarb dipropionate have focused on optimizing its formulations for enhanced bioavailability and reduced environmental impact. Innovations in drug delivery systems have enabled more targeted release profiles, improving therapeutic efficacy while minimizing side effects. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising product integrity.

Evaluation of the safety profile of Imidocarb dipropionate remains a critical aspect of ongoing research. Toxicological studies have been conducted to assess its effects at varying concentrations and exposure durations. These investigations have provided valuable insights into potential risks and mitigation strategies, ensuring that the compound's use is both safe and responsible. Regulatory compliance is maintained through rigorous testing protocols that adhere to international standards.

The future prospects for Imidocarb dipropionate are promising, with continued exploration into its potential applications in medicine and agriculture. Collaborative efforts between academia and industry are driving innovation, aiming to unlock new therapeutic possibilities and sustainable agricultural solutions. As research progresses, the understanding of this compound's multifaceted roles will likely expand, solidifying its importance in modern science.